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Compound of Interest

Compound Name: 5-Bromo-2-methylpyridin-3-ol

Cat. No.: B1281786 Get Quote

In the landscape of drug development and manufacturing, the purity of an active

pharmaceutical ingredient (API) is paramount to ensuring its safety and efficacy.[1][2] This

principle extends rigorously to its precursors and key intermediates. 5-Bromo-2-
methylpyridin-3-ol, a substituted pyridine, serves as a vital building block in the synthesis of

various pharmaceutical agents. Its molecular structure, featuring a brominated pyridine core

with hydroxyl and methyl functional groups, presents a unique analytical challenge. Ensuring its

purity is not merely a quality control checkpoint; it is a foundational requirement for the

consistency of the final drug product and for compliance with stringent regulatory standards set

by bodies like the FDA and EMA.[3][4][5]

This guide provides a comprehensive framework for the purity analysis of 5-Bromo-2-
methylpyridin-3-ol. It moves beyond rote protocols to explain the scientific rationale behind

method selection, experimental design, and data interpretation. We will explore a multi-modal

analytical approach, leveraging the strengths of orthogonal techniques to build a complete and

reliable purity profile, essential for researchers, scientists, and drug development professionals.

Physicochemical Properties of 5-Bromo-2-
methylpyridin-3-ol
A successful analytical strategy begins with a thorough understanding of the analyte's

properties.
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Property Value Source

Molecular Formula C₆H₆BrNO [6]

Molecular Weight 188.02 g/mol [6]

Appearance Typically a solid [7]

Key Structural Features

Pyridine ring, bromo

substituent, hydroxyl group,

methyl group

[6]

Solubility
Soluble in organic solvents like

DMSO
[8]

The presence of the polar hydroxyl group and the basic pyridine nitrogen atom dictates its

chromatographic behavior, making it suitable for reversed-phase liquid chromatography while

potentially requiring derivatization for gas chromatography.

Strategic Approach to Purity Analysis
A robust purity assessment relies on a combination of techniques that can separate, identify,

and quantify the main component and any potential impurities. These impurities can arise from

various sources, including starting materials, by-products of the synthesis, and degradation

products.[1][9] The logical workflow for analyzing a new batch of 5-Bromo-2-methylpyridin-3-
ol should be systematic.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/13227968
https://pubchem.ncbi.nlm.nih.gov/compound/13227968
https://aksci.com/item_detail.php?cat=W9387
https://pubchem.ncbi.nlm.nih.gov/compound/13227968
https://www.medchemexpress.com/5-bromo-3-methylpyridin-2-ol.html
https://grace.com/insights/control-api-impurities-to-achieve-therapeutic-safety-and-efficac/
https://alfresco-static-files.s3.amazonaws.com/alfresco_images/pharma/2014/08/22/b9665825-55e3-48e3-9b18-ed2b9bdbbae6/article-78761.pdf
https://www.benchchem.com/product/b1281786?utm_src=pdf-body
https://www.benchchem.com/product/b1281786?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purity Analysis Workflow for 5-Bromo-2-methylpyridin-3-ol

Receive Sample Batch

Qualitative ID & Structure Confirmation
(NMR, MS)

Primary Purity Assay
(RP-HPLC with UV Detection)

Impurity Identification
(LC-MS)

If unknown peaks > threshold

Volatile Impurity Screen
(GC-MS, possibly with derivatization)

Generate Certificate of Analysis (CoA)

Elemental Confirmation
(Halogen Analysis)
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1. Prepare Sample
~1 mg/mL in Diluent

5. Inject Sample
(e.g., 5 µL)

2. Prepare Mobile Phase
A: 0.1% Formic Acid in Water
B: 0.1% Formic Acid in ACN

3. Configure HPLC System
(Column, Detector, Flow Rate)

4. Equilibrate Column
with initial mobile phase conditions

6. Run Gradient Program
Separate components

7. Acquire Data
(Chromatogram & UV Spectra)

8. Analyze Results
Integrate peaks, calculate % Area

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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